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Compound of Interest

Compound Name: Molybdenum-95

Cat. No.: B3322307 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of Molybdenum-95, a stable isotope of

molybdenum. Adherence to these procedures is critical for minimizing environmental impact

and ensuring personnel safety.

Molybdenum-95 (⁹⁵Mo) is a stable, non-radioactive isotope of molybdenum. Therefore, its

disposal is governed by its chemical properties rather than radiological concerns. The primary

hazards associated with molybdenum and its compounds, such as molybdenum powder or

molybdenum trioxide, include flammability and potential health effects from exposure.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Molybdenum-95 with appropriate

care. Always consult the material's Safety Data Sheet (SDS) for specific handling instructions.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves to avoid skin contact.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is recommended.
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Respiratory Protection: If working with molybdenum powder or in a poorly ventilated area,

use a respirator to avoid inhaling dust.

General Handling:

Avoid creating dust when handling molybdenum powder.

Keep away from heat, sparks, and open flames as molybdenum powder is a flammable

solid.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke in areas where Molybdenum-95 is handled.

Quantitative Data Summary
The following table summarizes key quantitative data for Molybdenum, which is relevant for the

handling and disposal of Molybdenum-95.

Property Value Source

Molecular Weight 95.94 g/mol

Melting Point 2,617 °C / 4,743 °F

Boiling Point 4,612 °C / 8,334 °F

Density 10.3 g/cm³ at 25 °C / 77 °F

US OSHA PEL (Table Z-3) 5 mg/m³ (Respirable fraction) [1]

US OSHA PEL (Table Z-3) 15 mg/m³ (Total dust) [1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of non-

radioactive Molybdenum-95 waste.

1. Waste Identification and Segregation:
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Identify all waste containing Molybdenum-95.
Segregate Molybdenum-95 waste from other laboratory waste streams. This includes
separating it from radioactive waste, sharps, and biological waste.
Keep solid and liquid waste containing Molybdenum-95 in separate, clearly labeled
containers.

2. Waste Containment:

Solid Waste:
Place solid Molybdenum-95 waste (e.g., contaminated labware, unused powder) in a
designated, sealed, and properly labeled waste container.
The container should be made of a material compatible with molybdenum.
Liquid Waste:
Collect liquid waste containing Molybdenum-95 in a sealed, leak-proof container.
The container must be clearly labeled with the contents.
Do not mix with other chemical waste unless specifically permitted by your institution's waste
management guidelines.

3. Waste Storage:

Store the sealed waste containers in a designated, well-ventilated, and secure area away
from heat, sparks, and open flames.[1]
The storage area should be clearly marked as a chemical waste storage area.
Store locked up to prevent unauthorized access.

4. Disposal Procedure:

Disposal of Molybdenum-95 waste must be carried out in accordance with local, state, and
federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.
Provide the waste manifest or any other required documentation to the disposal service.
Recycling is the most environmentally acceptable means of disposal for stable molybdenum.
[2] Inquire with your EHS department about recycling options.

5. Spill and Emergency Procedures:

Minor Spills (Powder):
Evacuate the immediate area.
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Wear appropriate PPE.
Shut off all ignition sources.
Use non-sparking tools for cleanup.
Carefully sweep or vacuum the spilled material, avoiding dust generation, and place it in a
sealed container for disposal.
Major Spills:
Evacuate the laboratory and alert others in the area.
Contact your institution's EHS or emergency response team immediately.
Prevent the spilled material from entering drains or waterways.

Molybdenum-95 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Molybdenum-
95.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3322307?utm_src=pdf-body
https://www.benchchem.com/product/b3322307?utm_src=pdf-body
https://www.benchchem.com/product/b3322307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3322307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molybdenum-95 Disposal Workflow

On-Site Procedures
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4. Contact Environmental Health & Safety (EHS)

Initiate Disposal Process

5. Schedule Waste Pickup with Licensed Contractor

6. Off-Site Disposal/Recycling
(In Accordance with Regulations)
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Caption: Logical workflow for the proper disposal of Molybdenum-95 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3322307?utm_src=pdf-custom-synthesis
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/molybdenum%2095%20metal%20-%20stable%20isotope.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp212-c5.pdf
https://www.benchchem.com/product/b3322307#molybdenum-95-proper-disposal-procedures
https://www.benchchem.com/product/b3322307#molybdenum-95-proper-disposal-procedures
https://www.benchchem.com/product/b3322307#molybdenum-95-proper-disposal-procedures
https://www.benchchem.com/product/b3322307#molybdenum-95-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3322307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3322307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

